Cas no 532410-46-1 (Tert-butyl 2-(4-chlorobutanoyl)pyrrolidine-1-carboxylate)

Tert-butyl 2-(4-chlorobutanoyl)pyrrolidine-1-carboxylate structure
532410-46-1 structure
Product Name:Tert-butyl 2-(4-chlorobutanoyl)pyrrolidine-1-carboxylate
CAS No:532410-46-1
MF:C13H22ClNO3
MW:275.771683216095
CID:2119231
Update Time:2023-08-04

Tert-butyl 2-(4-chlorobutanoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(4-chlorobutanoyl)pyrrolidine-1-carboxylate
    • 1-(tert-Butyloxycarbonyl)-2-(4-chlorobutanoyl)pyrrolidine
    • Tert-butyl 2-(4-chlorobutanoyl)pyrrolidine-1-carboxylate
    • Inchi: 1S/C13H22ClNO3/c1-13(2,3)18-12(17)15-9-5-6-10(15)11(16)7-4-8-14/h10H,4-9H2,1-3H3
    • InChI Key: AIPYNHIJHIDIJM-UHFFFAOYSA-N
    • SMILES: ClCCCC(C1CCCN1C(=O)OC(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 312
  • Topological Polar Surface Area: 46.6
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